Cas no 1528508-92-0 (3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol
• CAS No: 1528508-92-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6612077
• PubChem ID: 79685339
• Update Time: 2025-10-19

3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol
• 1528508-92-0
• AKOS018242351
• EN300-1858986

• Inchi： 1S/C11H17NO2/c1-8-3-4-9(5-11(8)14-2)10(6-12)7-13/h3-5,10,13H,6-7,12H2,1-2H3
• InChI Key： PBAHKHXZTJYJMF-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol

3-Amino-2-(3-Methoxy-4-Methylphenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(3-methoxy-4-methylphenyl)propan-1-ol (CAS No. 1528508-92-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its amino alcohol functional groups and aromatic substituents, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol is defined by its aromatic ring substituted with methoxy and methyl groups, which contribute to its electronic properties and reactivity. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents and its ability to participate in various chemical reactions. Recent studies have highlighted the importance of such functional groups in drug design, where they can act as binding motifs for biological targets such as enzymes and receptors.

One of the most notable aspects of this compound is its potential in pharmaceutical research. Researchers have explored its role as a precursor for bioactive molecules, leveraging its structure to synthesize compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

In addition to its pharmaceutical applications, 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol has found utility in the synthesis of advanced materials. Its ability to form hydrogen bonds makes it an ideal candidate for use in self-healing polymers and stimuli-responsive materials. A recent breakthrough reported in *Advanced Materials* showcased how this compound can be incorporated into polymer networks to enhance their mechanical properties and responsiveness to external stimuli like temperature and pH changes.

The synthesis of 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor followed by selective substitution reactions to introduce the amino and hydroxyl groups. Modern synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have significantly improved the efficiency and sustainability of this process. These advancements are critical for scaling up production to meet the growing demand from various industries.

From an analytical standpoint, the characterization of 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-ol relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These tools provide insights into the compound's molecular structure, purity, and stability under different conditions. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound at the molecular level, facilitating more efficient drug design and material synthesis.

Looking ahead, the potential applications of 3-amino-2-(3-methoxy-4-methylphenyl)propan-1-o l are expected to expand further as researchers continue to explore its unique chemical properties. Its role in drug discovery, material science, and green chemistry underscores its importance as a multifunctional building block in modern organic synthesis. As new studies emerge, this compound will undoubtedly play a pivotal role in advancing our understanding of complex chemical systems and their practical applications.